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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide details the synthesis of 1,3-Dinitroglycerin-d5, a deuterated
analog of a major metabolite of nitroglycerin. This information is intended for qualified
researchers and professionals in a controlled laboratory setting. The synthesis of nitrated
glycerin compounds is inherently hazardous and should only be attempted by experienced
chemists with appropriate safety measures in place.

Introduction

1,3-Dinitroglycerin (1,3-DNG) is a significant plasma metabolite of the vasodilator drug
nitroglycerin.[1] The deuterated isotopologue, 1,3-Dinitroglycerin-d5 (1,3-DNG-d5), serves as
a valuable internal standard for pharmacokinetic and metabolic studies, enabling precise
guantification in biological matrices via mass spectrometry. This guide provides a
comprehensive overview of a plausible synthetic route for 1,3-DNG-d5, adapted from
established methods for the synthesis of its non-deuterated counterpart. The synthesis involves
the selective nitration of the primary hydroxyl groups of commercially available deuterated
glycerol (Glycerol-1,1,2,3,3-d5).

Physicochemical Properties

A summary of the key physicochemical properties of the starting material and the target
compound is presented below.
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Property Glycerol-1,1,2,3,3-d5 1,3-Dinitroglycerin-d5

Chemical Formula (HOCD2)CDOH C3HDsN207

Molecular Weight 97.12 g/mol [2] 187.12 g/mol

CAS Number 62502-71-0[2][3] Not available

Appearance Liquid Expected to be a liquid or solid

Boiling Point 182 °C[2] Not available

Melting Point 20 °C[2] Not available

Density 1.331 g/mL at 25 °C[2] Not available

Isotopic Purity Typically =98 atom % DJ[2] Dependent on starting material
Synthetic Workflow

The synthesis of 1,3-Dinitroglycerin-d5 can be conceptualized as a three-stage process:
preparation of the nitrating mixture, the nitration reaction itself, and subsequent purification of
the product.
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Caption: A flowchart illustrating the key stages in the synthesis of 1,3-Dinitroglycerin-d5.
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Experimental Protocol

This protocol is adapted from established procedures for the nitration of glycerol.[4][5][6]
Extreme caution is advised due to the exothermic nature of the reaction and the explosive
potential of the products.

4.1. Materials and Reagents

Reagent Formula Purity/Concentration
Glycerol-1,1,2,3,3-d5 (HOCD2)2CDOH =98 atom % D

Fuming Nitric Acid HNO:s >99%

Concentrated Sulfuric Acid H2S0a4 98%

Sodium Bicarbonate NaHCOs Analytical Grade
Anhydrous Sodium Sulfate NazS0a4 Analytical Grade
Dichloromethane CH2Cl2 ACS Grade

Deionized Water H20 High Purity

Crushed Ice - -

4.2. Procedure
» Preparation of the Nitrating Mixture:

o In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,
and a low-temperature thermometer, add a calculated volume of concentrated sulfuric

acid.
o Cool the flask in an ice-salt bath to below 5 °C.

o Slowly add fuming nitric acid dropwise from the dropping funnel while maintaining vigorous
stirring and ensuring the temperature does not exceed 10 °C. The optimal molar ratio of
nitric acid to glycerol for selective dinitration is reported to be around 5:1.[4][5]

 Nitration of Glycerol-d5:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


http://www.arpnjournals.org/jeas/research_papers/rp_2016/jeas_0416_4094.pdf
https://www.researchgate.net/publication/309769807_Optimum_operating_conditions_of_glycerol_nitration_to_produce_1_3-dinitroglycerin
https://www.chemicalbook.com/synthesis/nitroglycerin.htm
http://www.arpnjournals.org/jeas/research_papers/rp_2016/jeas_0416_4094.pdf
https://www.researchgate.net/publication/309769807_Optimum_operating_conditions_of_glycerol_nitration_to_produce_1_3-dinitroglycerin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Once the nitrating mixture has stabilized at a low temperature, begin the slow, dropwise
addition of Glycerol-d5 from a separate dropping funnel.

o The reaction is highly exothermic; maintain the temperature of the reaction mixture below
15 °C throughout the addition.[6] A runaway reaction can occur if the temperature rises too
high, leading to the formation of gaseous, toxic nitrogen oxides and a significant risk of
explosion.[7][8]

o After the addition is complete, allow the mixture to stir for an additional 30-60 minutes at a
controlled temperature (e.g., 10-15 °C) to ensure the reaction proceeds to completion.

o Work-up and Purification:
o Prepare a beaker with a large volume of crushed ice and water.

o Carefully and slowly pour the reaction mixture onto the ice with gentle stirring. The crude
product, a mixture of nitrated glycerols, will separate as an oily layer.

o Transfer the mixture to a separatory funnel and allow the layers to separate.
o Remove and discard the lower aqueous acid layer.

o Wash the organic layer sequentially with cold deionized water, a dilute solution of sodium
bicarbonate (to neutralize any remaining acid), and finally again with deionized water until
the washings are neutral.

o Separate the organic layer and dry it over anhydrous sodium sulfate.

o The solvent (if any was used for extraction, such as dichloromethane) can be carefully
removed under reduced pressure to yield the crude product. Further purification can be
achieved by column chromatography if necessary to isolate the 1,3-dinitroglycerin isomer.

Characterization and Data

The final product should be characterized to confirm its identity and purity. While specific data
for 1,3-Dinitroglycerin-d5 is not readily available in the literature, the following techniques are
standard for this type of compound.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/synthesis/nitroglycerin.htm
https://en.wikipedia.org/wiki/Nitroglycerin
https://www.youtube.com/watch?v=mQIOZEEt9vI
https://www.benchchem.com/product/b12387570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Analytical Technique Expected Observations

Absence or significant reduction of proton

signals corresponding to the glycerol backbone.
1H NMR Residual proton signals may be present

depending on the isotopic purity of the starting

material.

Signals corresponding to the three carbon
13C NMR atoms of the glycerol backbone, with shifts

indicative of the nitrate ester functional groups.

The molecular ion peak should correspond to
the calculated molecular weight of 1,3-

Mass Spectrometry Dinitroglycerin-d5 (187.12 g/mol ).
Fragmentation patterns can further confirm the

structure.

Purity assessment and separation from other
HPLC/GC nitrated isomers (e.g., 1,2-Dinitroglycerin-d5 and
Trinitroglycerin-d5).[4][5]

Safety Considerations

» Explosion Hazard: Nitrated glycerin compounds are highly explosive and sensitive to shock,
friction, and heat. All operations should be conducted behind a blast shield in a fume hood
rated for explosive materials.

» Toxicity: Nitrated organic compounds and the reagents used in their synthesis (concentrated
acids) are toxic and corrosive. Appropriate personal protective equipment (PPE), including
safety glasses, face shield, and acid-resistant gloves, must be worn at all times.

o Temperature Control: Strict temperature control is critical to prevent a runaway reaction. A
reliable cooling system and constant monitoring of the reaction temperature are essential.

e Scale: This synthesis should only be performed on a small scale, especially during initial
attempts.
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This guide provides a framework for the synthesis of 1,3-Dinitroglycerin-d5. Researchers
should consult relevant safety data sheets (SDS) and conduct a thorough risk assessment
before attempting this procedure. The specific reaction conditions may require optimization to
achieve the desired yield and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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